Cas no 5560-61-2 (1-[(2-fluorophenyl)(phenyl)methyl]urea)

• Product Name: 1-[(2-fluorophenyl)(phenyl)methyl]urea
• CAS No: 5560-61-2
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• CID: 1598200
• PubChem ID: 2852712
• Update Time: 2025-04-21

1-[(2-fluorophenyl)(phenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)(phenyl)methyl]urea
• [(2-fluorophenyl)-phenylmethyl]urea
• SMR000111097
• AC1MEBVM
• SR-01000213296
• CCG-11672
• 5560-61-2
• MixCom6_001295
• DTXSID10386084
• SR-01000213296-1
• BIM-0024231.P001
• CHEMBL1569994
• NCGC00075785-02
• MLS000106721
• Oprea1_662072
• CBMicro_024271
• HMS2436M10

• Inchi： 1S/C14H13FN2O/c15-12-9-5-4-8-11(12)13(17-14(16)18)10-6-2-1-3-7-10/h1-9,13H,(H3,16,17,18)
• InChI Key： ODXYTAROUUKKPM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=CC=1)NC(N)=O

Computed Properties

• Exact Mass: 244.10129
• Monoisotopic Mass: 244.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.221
• Boiling Point: 385.8°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.588
• PSA: 55.12